2-Methylmalonoyl carnitine
Description
2-Methylmalonoyl carnitine is a compound with the molecular formula C11H19NO6 and a molecular weight of 261.272 . It is also known by other names such as O-methylmalonylcarnitine .
Synthesis Analysis
The synthesis of acyl-L-carnitines, such as 2-Methylmalonoyl carnitine, involves L-Carnitine hydrochloride and the appropriate carboxylic acid . Carnitine itself is synthesized endogenously in the liver, kidneys, and brain from the amino acids lysine and methionine . The carnitine biosynthesis pathway involves several steps and enzymes .Molecular Structure Analysis
The molecular structure of 2-Methylmalonoyl carnitine consists of 11 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, and 6 oxygen atoms . The exact mass is 261.121246 and it has a LogP value of -4.16 .Mechanism of Action
Carnitine, including its derivative 2-Methylmalonoyl carnitine, acts as a carrier for the transport of activated long-chain fatty acids from the cytosol into the mitochondrial matrix where β-oxidation takes place . This process is essential for energy production in the form of adenosine triphosphate (ATP) .
properties
CAS RN |
149181-64-6 |
|---|---|
Product Name |
2-Methylmalonoyl carnitine |
Molecular Formula |
C18H32N2O8 |
Molecular Weight |
404.46 |
IUPAC Name |
3-[3-[1-carboxylato-3-(trimethylazaniumyl)propan-2-yl]oxy-2-methyl-3-oxopropanoyl]oxy-4-(trimethylazaniumyl)butanoate |
InChI |
InChI=1S/C18H32N2O8/c1-12(17(25)27-13(8-15(21)22)10-19(2,3)4)18(26)28-14(9-16(23)24)11-20(5,6)7/h12-14H,8-11H2,1-7H3 |
InChI Key |
QKHVLWROSZPHTE-UHFFFAOYSA-N |
SMILES |
CC(C(=O)OC(CC(=O)[O-])C[N+](C)(C)C)C(=O)OC(CC(=O)[O-])C[N+](C)(C)C |
synonyms |
2-Methylmalonoyl carnitine |
Origin of Product |
United States |
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